(6S)-4-oxo-5-azaspiro[2.4]heptane-6-carboxylic acid
Overview
Description
Synthesis Analysis
The synthesis of similar compounds has been described in the literature. For example, the preparation of 4-spirocyclopropyl proline derivatives generally involves treatment of a 4-exocyclic methylene-substituted proline compound with a metal carbenoid generated through Simmon-Smith reaction or its different variations .Molecular Structure Analysis
The molecular structure of similar compounds has been reported. For example, the InChI code for “(3R,6S)-5-(tert-butoxycarbonyl)-1,1-difluoro-5-azaspiro[2.4]heptane-6-carboxylic acid” is 1S/C12H17F2NO4/c1-10(2,3)19-9(18)15-6-11(5-12(11,13)14)4-7(15)8(16)17/h7H,4-6H2,1-3H3,(H,16,17)/t7-,11+/m0/s1 .Physical and Chemical Properties Analysis
The physical and chemical properties of similar compounds have been reported. For example, “(6S)-5-Azaspiro[2.4]heptane-6-carboxylic acid, N-BOC protected” has a molecular weight of 241.284 g/mol, a boiling point of 377.4±35.0 °C (760 mm Hg), and a flash point of 182.1 °C .Scientific Research Applications
Synthesis and Chemical Properties
Synthesis of Novel Amino Acids : The compound has been used in the synthesis of new amino acids, which are valuable for chemistry, biochemistry, and drug design. A study by Radchenko, Grygorenko, and Komarov (2010) demonstrated the synthesis of 6-amino-2-azaspiro[3.3]heptane-6-carboxylic acid and 2-azaspiro[3.3]heptane-6-carboxylic acid, highlighting its role in expanding the family of sterically constrained amino acids (Radchenko, Grygorenko, & Komarov, 2010).
Development of Antibacterial Drugs : Odagiri et al. (2013) designed and synthesized novel compounds incorporating this structure for potent antibacterial drugs targeting respiratory tract infections. Their findings show significant in vitro and in vivo activity against various pathogens (Odagiri et al., 2013).
Advanced Synthesis Techniques : Meyers et al. (2009) described efficient and scalable synthetic routes to tert-butyl 6-oxo-2-azaspiro[3.3]heptane-2-carboxylate, a compound related to the (6S)-4-oxo-5-azaspiro[2.4]heptane-6-carboxylic acid. This research is significant for producing novel compounds for medicinal chemistry (Meyers et al., 2009).
Chemical Transformations and Properties : Molchanov and Tran (2013) investigated the regioselective cycloaddition involving similar spirocyclic compounds, which is crucial for understanding the chemical behavior and potential applications of this class of compounds (Molchanov & Tran, 2013).
Biomedical Research
Drug Design and Synthesis : Guérot et al. (2011) conducted studies on the synthesis of angular azaspiro[3.3]heptanes, including compounds structurally related to this compound. These are valuable for drug discovery, highlighting its potential in medicinal chemistry (Guérot, Tchitchanov, Knust, & Carreira, 2011).
Antiviral Drug Development : López et al. (2020) presented a catalytic and enantioselective preparation of 4-methylene proline derivatives, leading to compounds like N-Boc-protected 5-azaspiro[2.4]heptane-6-carboxylic acid, a key element in the synthesis of antiviral ledipasvir. This underscores the importance of such spirocyclic compounds in developing antiviral medications (López et al., 2020).
Biocatalytic Applications : O'Dowd et al. (2022) explored the biocatalytic ketoreductase-mediated reduction of a 6-oxaspiro[3.3]heptane-2-carboxylic acid derivative. This method, leading to enantiomers of high enantiomeric excess, illustrates the biocatalytic potential of such compounds (O'Dowd et al., 2022).
Safety and Hazards
Properties
IUPAC Name |
(6S)-4-oxo-5-azaspiro[2.4]heptane-6-carboxylic acid | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H9NO3/c9-5(10)4-3-7(1-2-7)6(11)8-4/h4H,1-3H2,(H,8,11)(H,9,10)/t4-/m0/s1 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LFYFIPUSMXSACI-BYPYZUCNSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC12CC(NC2=O)C(=O)O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1CC12C[C@H](NC2=O)C(=O)O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H9NO3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID801206033 | |
Record name | 5-Azaspiro[2.4]heptane-6-carboxylic acid, 4-oxo-, (6S)- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID801206033 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
155.15 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
2102412-77-9 | |
Record name | 5-Azaspiro[2.4]heptane-6-carboxylic acid, 4-oxo-, (6S)- | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=2102412-77-9 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 5-Azaspiro[2.4]heptane-6-carboxylic acid, 4-oxo-, (6S)- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID801206033 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.